Cas no 790262-83-8 (2-chloro-5-(1H-imidazol-4-yl)-3-methylpyridine)

2-Chloro-5-(1H-imidazol-4-yl)-3-methylpyridine is a heterocyclic compound featuring a pyridine core substituted with a chloro group at the 2-position, a methyl group at the 3-position, and an imidazole moiety at the 5-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for developing biologically active molecules. The presence of both pyridine and imidazole rings enhances its potential for forming hydrogen bonds and metal coordination, making it valuable in ligand design and catalysis. Its well-defined reactivity profile allows for selective functionalization, enabling precise modifications for targeted compound synthesis.
2-chloro-5-(1H-imidazol-4-yl)-3-methylpyridine structure
790262-83-8 structure
Product Name:2-chloro-5-(1H-imidazol-4-yl)-3-methylpyridine
CAS No:790262-83-8
MF:C9H8ClN3
MW:193.632920265198
MDL:MFCD29068571
CID:1117826
PubChem ID:21074546
Update Time:2025-06-09

2-chloro-5-(1H-imidazol-4-yl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5-(1H-imidazol-5-yl)-3-methyl-Pyridine
    • 2-chloro-5-(1H-imidazol-4-yl)-3-methylpyridine
    • SCHEMBL4865363
    • NEHUKIADHDWYJY-UHFFFAOYSA-N
    • 790262-83-8
    • 2-chloro-5-(1H-imidazol-4-yl)-3-methyl-pyridine
    • EN300-1967256
    • MDL: MFCD29068571
    • Inchi: 1S/C9H8ClN3/c1-6-2-7(3-12-9(6)10)8-4-11-5-13-8/h2-5H,1H3,(H,11,13)
    • InChI Key: NEHUKIADHDWYJY-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C=C(C=N1)C1=CN=CN1

Computed Properties

  • Exact Mass: 193.0406750g/mol
  • Monoisotopic Mass: 193.0406750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 41.6Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1967256-0.05g
2-chloro-5-(1H-imidazol-4-yl)-3-methylpyridine
790262-83-8
0.05g
$1393.0 2023-09-16
Enamine
EN300-1967256-0.1g
2-chloro-5-(1H-imidazol-4-yl)-3-methylpyridine
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0.1g
$1459.0 2023-09-16
Enamine
EN300-1967256-0.25g
2-chloro-5-(1H-imidazol-4-yl)-3-methylpyridine
790262-83-8
0.25g
$1525.0 2023-09-16
Enamine
EN300-1967256-0.5g
2-chloro-5-(1H-imidazol-4-yl)-3-methylpyridine
790262-83-8
0.5g
$1591.0 2023-09-16
Enamine
EN300-1967256-1.0g
2-chloro-5-(1H-imidazol-4-yl)-3-methylpyridine
790262-83-8
1g
$1658.0 2023-05-31
Enamine
EN300-1967256-2.5g
2-chloro-5-(1H-imidazol-4-yl)-3-methylpyridine
790262-83-8
2.5g
$3249.0 2023-09-16
Enamine
EN300-1967256-5.0g
2-chloro-5-(1H-imidazol-4-yl)-3-methylpyridine
790262-83-8
5g
$4806.0 2023-05-31
Enamine
EN300-1967256-10.0g
2-chloro-5-(1H-imidazol-4-yl)-3-methylpyridine
790262-83-8
10g
$7128.0 2023-05-31
Enamine
EN300-1967256-1g
2-chloro-5-(1H-imidazol-4-yl)-3-methylpyridine
790262-83-8
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$1658.0 2023-09-16
Enamine
EN300-1967256-5g
2-chloro-5-(1H-imidazol-4-yl)-3-methylpyridine
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$4806.0 2023-09-16
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